Cas no 61514-54-3 (4-ethynyl-1,5-dimethyl-1H-pyrazole)
61514-54-3 structure
Product Name:4-ethynyl-1,5-dimethyl-1H-pyrazole
CAS No:61514-54-3
MF:C7H8N2
MW:120.151821136475
MDL:MFCD00481867
CID:476674
PubChem ID:12299299
Update Time:2025-09-21
4-ethynyl-1,5-dimethyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole, 4-ethynyl-1,5-dimethyl-
- (1,5-dimethyl-4-pyrazolyl)acetylene
- 4-ethynyl-1,5-dimethylpyrazole
- 4-ethynyl-1,5-dimethyl-1H-pyrazole
- F88417
- SCHEMBL9906353
- DTXSID80486186
- MFCD00481867
- 61514-54-3
- 4-(1-ETHYNYL)-1,5-DIMETHYL-1H-PYRAZOLE
- EN300-232828
- VCFMZJNLWRPYMG-UHFFFAOYSA-N
- 4-ethynyl-1,5-dimethyl-1{H}-pyrazole
- AKOS015921185
- STL584632
- DB-128938
-
- MDL: MFCD00481867
- Inchi: 1S/C7H8N2/c1-4-7-5-8-9(3)6(7)2/h1,5H,2-3H3
- InChI Key: VCFMZJNLWRPYMG-UHFFFAOYSA-N
- SMILES: N1(C)C(C)=C(C#C)C=N1
Computed Properties
- Exact Mass: 120.06884
- Monoisotopic Mass: 120.068748264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 17.8Ų
Experimental Properties
- PSA: 17.82
4-ethynyl-1,5-dimethyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB502609-100 mg |
4-Ethynyl-1,5-dimethyl-1{h}-pyrazole |
61514-54-3 | 100MG |
€354.00 | 2022-03-01 | ||
| abcr | AB502609-250 mg |
4-Ethynyl-1,5-dimethyl-1{h}-pyrazole |
61514-54-3 | 250MG |
€475.60 | 2022-03-01 | ||
| abcr | AB502609-500 mg |
4-Ethynyl-1,5-dimethyl-1{h}-pyrazole |
61514-54-3 | 500MG |
€620.10 | 2022-03-01 | ||
| abcr | AB502609-1 g |
4-Ethynyl-1,5-dimethyl-1{h}-pyrazole |
61514-54-3 | 1g |
€841.90 | 2022-03-01 | ||
| abcr | AB502609-2 g |
4-Ethynyl-1,5-dimethyl-1{h}-pyrazole |
61514-54-3 | 2g |
€1,108.00 | 2022-03-01 | ||
| Chemenu | CM522869-1g |
4-Ethynyl-1,5-dimethyl-1H-pyrazole |
61514-54-3 | 97% | 1g |
$764 | 2022-06-10 | |
| eNovation Chemicals LLC | Y1220695-5g |
4-ethynyl-1,5-dimethyl-1H-pyrazole |
61514-54-3 | 95% | 5g |
$1595 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1220695-10g |
4-ethynyl-1,5-dimethyl-1H-pyrazole |
61514-54-3 | 95% | 10g |
$2695 | 2024-07-28 | |
| Enamine | EN300-232828-0.05g |
4-ethynyl-1,5-dimethyl-1H-pyrazole |
61514-54-3 | 95% | 0.05g |
$197.0 | 2024-06-19 | |
| Enamine | EN300-232828-0.1g |
4-ethynyl-1,5-dimethyl-1H-pyrazole |
61514-54-3 | 95% | 0.1g |
$293.0 | 2024-06-19 |
4-ethynyl-1,5-dimethyl-1H-pyrazole Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
61514-54-3 (4-ethynyl-1,5-dimethyl-1H-pyrazole) Related Products
- 61514-52-1(1H-Pyrazole, 4-(chloroethynyl)-1,3-dimethyl-)
- 61514-44-1(1H-Pyrazole, 4-(bromoethynyl)-1,3,5-trimethyl-)
- 65447-58-7(1H-Pyrazole,1,3-dimethyl-4-(1-propyn-1-yl)-)
- 34091-64-0(1H-Pyrazole,3,4-diethynyl-1-methyl-)
- 50847-40-0(1H-Pyrazole, 4-(chloroethynyl)-1,3,5-trimethyl-)
- 61514-53-2(4-ethynyl-1,3-dimethyl-1{H}-pyrazole)
- 34091-65-1(1H-Pyrazole,4,5-diethynyl-1-methyl-)
- 61514-45-2(1H-Pyrazole, 4-(iodoethynyl)-1,3,5-trimethyl-)
- 50847-41-1(1H-Pyrazole-5-methanamine, 4-ethynyl-1,3-dimethyl- (9CI))
- 61514-42-9(1H-Pyrazole, 4-(chloroethynyl)-1,5-dimethyl-)
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